Cas no 89-44-1 (Benzenepropanenitrile,2-ethoxy-b-oxo-)
89-44-1 structure
Product Name:Benzenepropanenitrile,2-ethoxy-b-oxo-
CAS No:89-44-1
MF:C11H11NO2
MW:189.210542917252
CID:706981
PubChem ID:24693153
Update Time:2025-04-19
Benzenepropanenitrile,2-ethoxy-b-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,2-ethoxy-b-oxo-
- 2-ETHOXYBENZOYLACETONITRILE
- 3-(2-ethoxyphenyl)-3-oxopropanenitrile
- Benzenepropanenitrile,2-ethoxy-b-oxo
- DTXSID80640766
- SCHEMBL12536449
- 89-44-1
- AKOS000170572
-
- MDL： MFCD07785845
- Inchi： 1S/C11H11NO2/c1-2-14-11-6-4-3-5-9(11)10(13)7-8-12/h3-6H,2,7H2,1H3
- InChI Key： ROCAGPQIOKKIOE-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=CC=1C(CC#N)=O
Computed Properties
- Exact Mass: 189.07900
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 2.18168
Benzenepropanenitrile,2-ethoxy-b-oxo- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
89-44-1 (Benzenepropanenitrile,2-ethoxy-b-oxo-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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